Cas no 637754-39-3 (1-(4-fluorophenyl)methyl-2-(furan-2-yl)-1H-1,3-benzodiazole)

• Product Name: 1-(4-fluorophenyl)methyl-2-(furan-2-yl)-1H-1,3-benzodiazole
• CAS No: 637754-39-3
• MF: C₁₈H₁₃FN₂O
• MW: 292.307027578354
• CID: 6444328
• Update Time: 2025-06-08

1-(4-fluorophenyl)methyl-2-(furan-2-yl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)methyl-2-(furan-2-yl)-1H-1,3-benzodiazole
• 1-[(4-fluorophenyl)methyl]-2-(furan-2-yl)benzimidazole
• 1H-Benzimidazole, 1-[(4-fluorophenyl)methyl]-2-(2-furanyl)-

• Inchi： 1S/C18H13FN2O/c19-14-9-7-13(8-10-14)12-21-16-5-2-1-4-15(16)20-18(21)17-6-3-11-22-17/h1-11H,12H2
• InChI Key： NBNPGUFCAVHQBJ-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CO2)N(CC2=CC=C(F)C=C2)C2=CC=CC=C2N=1

Additional information on 1-(4-fluorophenyl)methyl-2-(furan-2-yl)-1H-1,3-benzodiazole

1-(4-Fluorophenyl)methyl-2-(furan-2-yl)-1H-1,3-benzodiazole: A Comprehensive Overview

1-(4-Fluorophenyl)methyl-2-(furan-2-yl)-1H-1,3-benzodiazole (CAS No. 637754-39-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzodiazoles, which are known for their diverse biological activities and therapeutic potential. The unique structural features of 1-(4-fluorophenyl)methyl-2-(furan-2-yl)-1H-1,3-benzodiazole make it a promising candidate for various applications, including the treatment of neurological disorders and cancer.

The molecular structure of 1-(4-fluorophenyl)methyl-2-(furan-2-yl)-1H-1,3-benzodiazole is characterized by the presence of a fluorinated phenyl group and a furan ring, both of which contribute to its distinct chemical properties. The fluorine atom in the 4-position of the phenyl ring enhances the lipophilicity and metabolic stability of the molecule, while the furan ring provides additional structural diversity and bioactivity. These features collectively enhance the compound's ability to cross biological membranes and interact with specific protein targets.

Recent studies have highlighted the potential of 1-(4-fluorophenyl)methyl-2-(furan-2-yl)-1H-1,3-benzodiazole in modulating GABA receptors, which are key players in the central nervous system (CNS). GABA receptors are involved in various physiological processes, including neurotransmission, synaptic plasticity, and neuronal excitability. By selectively binding to these receptors, 1-(4-fluorophenyl)methyl-2-(furan-2-yl)-1H-1,3-benzodiazole can exert anxiolytic, sedative, and anticonvulsant effects, making it a valuable candidate for the development of new anxiolytic and anticonvulsant drugs.

In addition to its CNS-related activities, 1-(4-fluorophenyl)methyl-2-(furan-2-yl)-1H-1,3-benzodiazole has shown promising anticancer properties. Preclinical studies have demonstrated its ability to inhibit cell proliferation and induce apoptosis in various cancer cell lines. The mechanism of action appears to involve the modulation of multiple signaling pathways, including those related to cell cycle regulation and apoptosis induction. These findings suggest that 1-(4-fluorophenyl)methyl-2-(furan-2-yl)-1H-1,3-benzodiazole could be further developed as a potential anticancer agent.

The pharmacokinetic profile of 1-(4-fluorophenyl)methyl-2-(furan-2-yl)-1H-1,3-benzodiazole has also been extensively studied. It exhibits favorable oral bioavailability and a reasonable half-life, which are crucial parameters for drug development. Moreover, its low toxicity profile and minimal side effects make it an attractive candidate for clinical trials. Ongoing research is focused on optimizing its formulation and delivery methods to enhance its therapeutic efficacy.

In conclusion, 1-(4-fluorophenyl)methyl-2-(furan-2-yl)-1H-1,3-benzodiazole (CAS No. 637754-39-3) represents a promising compound with diverse biological activities and therapeutic potential. Its unique structural features and favorable pharmacological properties position it as a valuable candidate for further investigation in both preclinical and clinical settings. As research in this area continues to advance, it is anticipated that 1-(4-fluorophenyl)methyl-2-(furan-2-yl)-1H-1,3-benzodiazole will play a significant role in the development of new therapeutic agents for neurological disorders and cancer.